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Compound of Interest

Compound Name: 6-Phenylpyridazin-3-amine

Cat. No.: B084792

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-Phenylpyridazin-3-amine is a pyridazine derivative of significant interest in medicinal
chemistry and drug discovery.[1][2] Pyridazine scaffolds are considered "privileged structures”
due to their ability to interact with a wide range of biological targets.[3] Accurate and consistent
preparation of stock solutions is a critical first step for any in vitro or in vivo studies to ensure
the reliability and reproducibility of experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of 6-Phenylpyridazin-3-amine stock
solutions.

Compound Information and Properties

6-Phenylpyridazin-3-amine, also known as 3-Amino-6-phenylpyridazine, is an organic
compound with the chemical formula C10HIN3.[1][4][5] Its structure features a pyridazine ring
substituted with a phenyl group and an amino group, which contribute to its chemical properties
and potential biological activity.[1]

Table 1: Physicochemical Properties of 6-Phenylpyridazin-3-amine
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Property Value Reference
CAS Number 14966-91-7 [1][4][5]
Molecular Formula C10H9N3 [11[415]
Molecular Weight 171.20 g/mol [41[5]
Appearance Light/pale yellow solid [1]

Melting Point 152 °C [41[5]
Boiling Point (Predicted) 403.0 £ 25.0 °C [415]
Density (Predicted) 1.193 + 0.06 g/cm3 [4115]

Moderately soluble in polar
solvents.[1] Commonly used

Solubility solvents for initial testing
include DMSO, DMF, and
Ethanol.

Health and Safety Information

It is crucial to handle 6-Phenylpyridazin-3-amine with appropriate safety precautions. The
compound may cause skin irritation, serious eye irritation, and respiratory irritation.[6][7]

Safety Precautions:
o Always work in a well-ventilated area, preferably a chemical fume hood.[8]

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.[6]

e Avoid breathing dust or fumes.[6]
¢ Avoid contact with skin and eyes.[8]
e Wash hands thoroughly after handling the compound.[6]

First Aid Measures:
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

¢ In Case of Skin Contact: Take off contaminated clothing immediately and wash the affected
area with soap and plenty of water.[6]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[6]

« |If Swallowed: Rinse mouth with water and consult a physician immediately.[8]

Always consult the latest Safety Data Sheet (SDS) for the most comprehensive safety
information.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of 6-Phenylpyridazin-3-
amine in Dimethyl Sulfoxide (DMSO).

4.1 Materials and Equipment

» 6-Phenylpyridazin-3-amine (solid)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Spatula

e Weighing paper or boat

e Microcentrifuge tubes or amber glass vials
» Vortex mixer

o Pipettors and appropriate sterile tips
 Ultrasonic bath (optional)

4.2 Calculation of Mass
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To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

Example for a 10 mM, 1 mL stock solution: Mass (mg) = 10 mM x 1 mL x 171.20 g/mol = 1.712
mg

4.3 Step-by-Step Procedure

Preparation: Ensure all equipment is clean and dry. Prepare the workspace within a chemical
fume hood.

Weighing: Tare the analytical balance with a weighing boat. Carefully weigh out the
calculated mass (e.g., 1.712 mg) of 6-Phenylpyridazin-3-amine powder.

Transfer: Transfer the weighed powder into a labeled microcentrifuge tube or amber vial.

Dissolution: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the
compound.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be observed.

Sonication (Optional): If the compound does not dissolve completely with vortexing, place
the vial in an ultrasonic bath for 5-10 minutes to aid dissolution.

Storage: Once fully dissolved, the stock solution is ready for use or storage.

4.4 Storage and Stability

Store the stock solution in tightly sealed amber vials to protect it from light and moisture.[4]

[°]
For short-term storage (1-2 weeks), keep the solution at 2-8°C.[9][10]

For long-term storage, aliquot the stock solution into single-use volumes and store at -20°C
or -80°C to minimize freeze-thaw cycles.
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e Itis recommended to keep the compound in a dark, dry, and well-ventilated place.[4]

Visualized Workflows and Relationships

The following diagrams illustrate the key processes and considerations for preparing the stock

solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing 6-Phenylpyridazin-3-amine stock solution.
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Key Preparation Considerations
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Caption: Logical relationships in stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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